Cas no 912896-12-9 (1-butyl-4-{1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-butyl-4-{1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 912896-12-9
• Molecular Formula: C₂₆H₃₃N₃O₂
• Molecular Weight: 419.559126615524
• CID: 5426117

1-butyl-4-{1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Properties

Names and Identifiers

• 1-butyl-4-[1-[3-(3,4-dimethylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one

• InChIKey： LWMKNYRKQHAYRK-UHFFFAOYSA-N
• Inchi： 1S/C26H33N3O2/c1-4-5-13-28-18-21(17-25(28)30)26-27-23-9-6-7-10-24(23)29(26)14-8-15-31-22-12-11-19(2)20(3)16-22/h6-7,9-12,16,21H,4-5,8,13-15,17-18H2,1-3H3
• SMILES： N1(CCCC)CC(C2N(CCCOC3=CC=C(C)C(C)=C3)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 419.257
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 419.257
• Heavy Atom Count: 31
• Complexity: 585
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 47.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles